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Compound of Interest

Compound Name: 1,4-Oxazepan-6-one

Cat. No.: B12820161 Get Quote

Essential Safety and Handling Guide for 1,4-
Oxazepan-6-one
This guide provides crucial safety and logistical information for the handling and disposal of

1,4-Oxazepan-6-one, tailored for researchers, scientists, and drug development professionals.

The following procedures are based on the known hazards of structurally similar compounds

and general best practices for laboratory safety.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 1,4-Oxazepan-6-one is not readily available, data

from analogous compounds such as 1,4-oxazepan-6-one hydrochloride, (S)-1,4-oxazepan-6-

ol, and 1,4-Oxazepan-5-one indicate the following potential hazards:
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Hazard Statement Description
GHS Classification
(Analogous Compounds)

Skin Irritation
Causes skin irritation upon

contact.[1][2]
Skin Irrit. 2

Serious Eye Damage/Irritation
Causes serious eye irritation or

damage.[1][2]
Eye Dam. 1 / Eye Irrit. 2A

Respiratory Irritation
May cause respiratory irritation

if inhaled.[1][2]
STOT SE 3

Acute Oral Toxicity
May be harmful if swallowed.

[1]
Acute Tox. 5

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 1,4-Oxazepan-6-one. The following

table summarizes the recommended equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www.northernsafety.com/Product/6623/3MOrganic-VaporsP100-Respirator-Cartridges-2Pack-For-Use-With-12-Mask-and-Full-Face-Respirators
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www.northernsafety.com/Product/6623/3MOrganic-VaporsP100-Respirator-Cartridges-2Pack-For-Use-With-12-Mask-and-Full-Face-Respirators
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www.northernsafety.com/Product/6623/3MOrganic-VaporsP100-Respirator-Cartridges-2Pack-For-Use-With-12-Mask-and-Full-Face-Respirators
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www.benchchem.com/product/b12820161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12820161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment
Specifications and
Rationale

Hand Protection Butyl or Nitrile Rubber Gloves

Given that 1,4-Oxazepan-6-

one is a ketone and an ether,

butyl rubber gloves are highly

recommended for their

resistance to these chemical

classes.[3] Nitrile gloves may

offer fair resistance but should

be used for shorter durations

and changed immediately

upon contamination.[4] Always

check the manufacturer's glove

compatibility chart for specific

breakthrough times.

Eye Protection Chemical Safety Goggles

Must be worn at all times in the

laboratory. Goggles provide a

seal around the eyes to protect

against splashes.

Face Protection Face Shield

A face shield should be worn in

conjunction with safety

goggles, especially when there

is a significant risk of splashing

(e.g., during transfers of larger

quantities or reactions under

pressure).

Body Protection Laboratory Coat
A flame-resistant lab coat that

fastens securely is required.

Respiratory Protection Air-Purifying Respirator with

Organic Vapor (OV) Cartridges

Use of a respirator may be

necessary if handling large

quantities, heating the

compound, or if adequate

ventilation cannot be

guaranteed. A NIOSH-

approved respirator with black-
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coded organic vapor cartridges

is appropriate.[1][5][6] For

operations that may generate

particulates, a combination

OV/P100 cartridge is

recommended.[2]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

All handling of 1,4-Oxazepan-6-one, including weighing, transferring, and use in reactions,

must be conducted within a certified chemical fume hood to minimize inhalation exposure.

2. Personal Protective Equipment (PPE) Donning:

Before entering the designated handling area, don all required PPE as outlined in the table

above.

3. Chemical Handling:

When handling the solid compound, use appropriate tools (e.g., spatula, weighing paper) to

avoid direct contact.

For solutions, use a calibrated pipette or syringe for accurate and safe transfer.

Keep all containers of 1,4-Oxazepan-6-one tightly sealed when not in use.

4. Emergency Preparedness:

Ensure that an emergency eyewash station and safety shower are readily accessible and

unobstructed.[7][8]

Have a chemical spill kit readily available.

5. Decontamination:
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After handling, thoroughly decontaminate the work area with an appropriate solvent (e.g.,

70% ethanol), followed by soap and water.

Remove gloves and wash hands thoroughly with soap and water.

Experimental Workflow for Handling 1,4-Oxazepan-
6-one
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Preparation

Handling

Cleanup & Disposal

Verify Fume Hood Certification

Assemble All Necessary Equipment

Don Required PPE

Weigh/Measure 1,4-Oxazepan-6-one in Fume Hood

Perform Experimental Procedure

Seal and Label All Containers

Decontaminate Work Surface

Segregate and Dispose of Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1,4-Oxazepan-6-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12820161?utm_src=pdf-body-img
https://www.benchchem.com/product/b12820161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12820161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
1. Waste Segregation:

All solid and liquid waste containing 1,4-Oxazepan-6-one must be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Do not mix this waste with other waste streams unless it is part of a reaction mixture.

2. Contaminated Materials:

All disposable items that have come into contact with 1,4-Oxazepan-6-one (e.g., gloves,

weighing paper, pipette tips) must be disposed of in the solid hazardous waste container.[9]

3. Container Management:

Use chemically resistant containers for waste collection.

Keep waste containers closed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[10][11]

Emergency Procedures
Logical Flow for Emergency Response
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Skin Contact Eye Contact Inhalation

Chemical Exposure Event

Remove Contaminated Clothing Immediately Flush with Eyewash for 15 min Move to Fresh Air

Flush with Water for 15 min

Seek Medical Attention if Irritation Persists

Remove Contact Lenses (if applicable)

Seek Immediate Medical Attention

Seek Medical Attention if Symptoms Occur

Click to download full resolution via product page

Caption: Decision-making diagram for emergency response to chemical exposure.

This document is intended as a guide and should be supplemented by your institution's specific

safety protocols and a thorough risk assessment for your particular experimental setup. Always

prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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